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These application notes provide a detailed overview of how universities have engaged with

patent pool administrators, specifically using MPEG LA as a case study. While MPEG LA is

renowned for its role in the consumer electronics industry, its ventures into biotechnology and

life sciences offer valuable insights for academic researchers and technology transfer offices.

This document outlines the structure, processes, and rationale for university participation in

patent pools, with a focus on the Librassay® diagnostic tools and the CRISPR-Cas9 gene-

editing technology initiatives.

Application Note 1: The Rationale for University
Participation in Patent Pools
Patent pools offer a mechanism to consolidate intellectual property from multiple holders,

providing a single license to interested parties. For universities, which are centers of

foundational research, participating in a patent pool can offer several advantages:
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Simplified Licensing and Reduced Transaction Costs: Instead of negotiating numerous

bilateral licenses, a patent pool provides a "one-stop-shop" for technology users. This

streamlines the licensing process for both the university and the licensee.[1][2]

Wider Dissemination of Technology: By making foundational technologies readily accessible

on fair and reasonable terms, pools can accelerate the adoption and commercialization of

university inventions.[3][4]

Management of Patent Thickets: In fields with overlapping patents held by many different

entities, a "patent thicket" can hinder research and development. Patent pools can resolve

these issues by bundling essential patents together.[4]

Revenue Generation: Pooling patents can create a new revenue stream for universities,

providing a return on research investment that can be used to fund further innovation.[1]

Reduced Litigation Risk: By entering into a pool, patent holders can reduce the likelihood of

costly and time-consuming infringement lawsuits.[2][5]

However, there are also potential drawbacks to consider:

Less Flexibility in Licensing Terms: The terms and conditions of a pool license are generally

standardized, offering less room for negotiation compared to bilateral agreements.[6]

Potential for Undervaluing Certain Patents: Royalty distribution is typically based on a pre-

agreed formula, which may not always reflect the individual value of each patent in the pool.

Antitrust Concerns: Patent pools must be carefully structured to avoid anti-competitive

behavior. The inclusion of only essential patents, as determined by an independent expert, is

a key safeguard against this.[7][8][9]

Case Study 1: The Librassay® Patent Pool for
Diagnostic Tools
In 2012, MPEG LA launched Librassay®, a patent pool designed to provide streamlined access

to essential patents for in vitro diagnostics and personalized medicine.[4] This initiative was a

significant step for MPEG LA into the life sciences sector and involved a number of prominent

universities and research institutions.
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Participating Universities and Research Institutions
Institution

Johns Hopkins University

The Board of Trustees of the Leland Stanford Junior University

The Trustees of the University of Pennsylvania

University of California, San Francisco

Wisconsin Alumni Research Foundation (WARF)

Ludwig Institute for Cancer Research

Memorial Sloan-Kettering Cancer Center

National Institutes of Health (NIH)

Partners HealthCare

Quantitative Data
While detailed royalty reports are not public, information on the licensing structure of

Librassay® suggests a model designed to encourage broad adoption. The pool started with

approximately 400 patents.[4] An analysis of the proposed licensing terms for a similar biotech

pool by MPEG LA provides insight into the potential financial structure.

Licensing Term Component Description

License Type Non-exclusive

Covered Uses

Royalty-Bearing Products, Royalty-Bearing

Uses, and Royalty-Free Research and

Education

Basic Annual Fee
A flat fee charged per year, per patent, with a

maximum fee of $12,500.

Standard Royalty Fee

A set fee calculated based on a defined

equation, likely tied to the number of patents

licensed and their field of use.
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Source: Hypothetical terms based on an analysis of MPEG LA's proposed CRISPR pool, which

was modeled on Librassay®.[10]

Case Study 2: The CRISPR-Cas9 Patent Pool
Initiative
In 2017, MPEG LA initiated an effort to form a global patent pool for CRISPR-Cas9 gene-

editing technology.[3] The goal was to address the complex and contentious intellectual

property landscape surrounding this groundbreaking technology, which involved multiple

patents held by different institutions.

Participating Universities and Research Institutions
Key academic institutions responded to the call for participation, submitting their foundational

CRISPR-Cas9 patents for consideration.

Institution

The Broad Institute of MIT and Harvard

Harvard University

Massachusetts Institute of Technology (MIT)

The Rockefeller University

Outcome of the Initiative
The initiative aimed to create a joint licensing platform to provide "one-stop licensing efficiency

and predictability".[3] While major patent holders, including the Broad Institute, engaged in the

process, the ultimate outcome was that a comprehensive, single patent pool encompassing all

major CRISPR patent holders was not fully realized in the way MPEG LA had envisioned. The

CRISPR intellectual property landscape remains complex, with various entities managing their

own licensing strategies. This case study highlights both the potential and the challenges of

forming patent pools for rapidly evolving and highly valuable technologies.
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Licensing Protocol: A University's Path to Joining a
Patent Pool
The process for a university or any patent holder to join a patent pool administered by an entity

like MPEG LA follows a structured protocol. This protocol is designed to ensure that the patents

included in the pool are essential to the technology standard or platform in question.

Key Methodologies
Call for Patents: The process begins with the patent pool administrator issuing a public "call

for patents" for a specific technology.[11]

Patent Submission: Interested patent holders, such as a university's technology transfer

office, submit their relevant patents for evaluation. This submission is typically without charge

to the submitter.

Essentiality Evaluation: An independent expert evaluator is engaged by the pool

administrator to assess whether the submitted patents are "essential" to the practice of the

defined technology.[7][12][13] This is a critical step to ensure the pool is pro-competitive.

License Development: If a patent is deemed essential, the patent holder is invited to

participate in meetings with other essential patent holders to help develop the terms of the

joint license.

Joining the Pool: Once the license agreement is finalized, the university can formally join the

patent pool as a licensor.

Visualizing the Licensing Workflow
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Protocol for a university to join a patent pool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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